Cas no 2680698-09-1 (tert-butyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate)

• Product Name: tert-butyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate
• CAS No: 2680698-09-1
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5647054
• PubChem ID: 165906722
• Update Time: 2025-10-17

tert-butyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680698-09-1
• EN300-28274316
• tert-butyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate

• Inchi： 1S/C13H21NO2/c1-5-11(9-10-7-6-8-10)14-12(15)16-13(2,3)4/h1,10-11H,6-9H2,2-4H3,(H,14,15)
• InChI Key： BSBDUEQSZUUZGM-UHFFFAOYSA-N
• SMILES： O(C(NC(C#C)CC1CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate

Research Brief on tert-Butyl N-(1-Cyclobutylbut-3-yn-2-yl)carbamate (CAS: 2680698-09-1): Recent Advances and Applications

In recent years, the compound tert-butyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate (CAS: 2680698-09-1) has garnered significant attention in the chemical biology and pharmaceutical research communities. This molecule, characterized by its unique cyclobutyl and alkyne functional groups, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its structural features make it particularly valuable for applications in drug discovery, including the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic applications.

The synthesis of tert-butyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate typically involves multi-step organic transformations, often starting from readily available precursors such as cyclobutanone derivatives. Recent studies have focused on optimizing these synthetic routes to improve yield and scalability, which are critical for industrial applications. For instance, a 2023 publication in the Journal of Organic Chemistry demonstrated a novel palladium-catalyzed coupling reaction that significantly enhances the efficiency of introducing the alkyne moiety. This advancement not only streamlines the production of the compound but also reduces the reliance on hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Beyond its synthetic utility, tert-butyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate has shown promise as a building block for bioactive molecules. Researchers have exploited its alkyne group for click chemistry applications, enabling the rapid assembly of diverse chemical libraries for high-throughput screening. A 2022 study in ACS Medicinal Chemistry Letters reported the use of this compound in the development of potent and selective inhibitors of protein kinases involved in cancer progression. The cyclobutyl ring, in particular, was found to confer favorable pharmacokinetic properties, such as improved metabolic stability and membrane permeability, making it an attractive scaffold for drug design.

In addition to its role in small-molecule drug discovery, tert-butyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate has been investigated for its potential in bioconjugation strategies. The alkyne functionality allows for efficient coupling with azide-containing biomolecules, facilitating the creation of targeted drug delivery systems. A recent preprint on bioRxiv highlighted its use in the site-specific modification of antibodies, enabling the development of antibody-drug conjugates (ADCs) with enhanced therapeutic efficacy and reduced off-target effects. This application underscores the compound's versatility in bridging chemical and biological research.

Looking ahead, the continued exploration of tert-butyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate is expected to yield further innovations in drug development and chemical biology. Ongoing research is investigating its incorporation into macrocyclic compounds, which could open new avenues for modulating protein-protein interactions. Moreover, computational studies are being conducted to predict its reactivity and compatibility with emerging synthetic methodologies, such as photoredox catalysis. As the pharmaceutical industry increasingly prioritizes the discovery of novel chemical entities, this compound is poised to play a pivotal role in addressing unmet medical needs.

In conclusion, tert-butyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate (CAS: 2680698-09-1) represents a valuable tool in modern chemical and pharmaceutical research. Its unique structural features, combined with recent synthetic and application advancements, make it a compound of significant interest. Future studies will likely expand its utility, particularly in the design of next-generation therapeutics and bioconjugation strategies. Researchers and industry professionals are encouraged to stay abreast of developments related to this molecule, as it continues to demonstrate its potential in addressing complex challenges in drug discovery and development.